![molecular formula C10H12N2O2 B1376499 (R)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one CAS No. 796038-22-7](/img/structure/B1376499.png)
(R)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one
Overview
Description
(R)-3-Amino-5-methyl-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one, also known as R-AMBO, is a synthetic organic compound that has been studied for its potential applications in the field of medicinal chemistry. R-AMBO has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. It has been used in laboratory experiments to study the mechanisms of action of various drugs, as well as to evaluate the efficacy of certain treatments. Furthermore, its unique structure has made it a promising candidate for developing novel therapeutic agents.
Scientific Research Applications
Synthesis Methods
- The compound has been synthesized from bromides of the Baylis-Hillman adducts using Fe/AcOH for the in situ reduction of a nitro group into an amino group, followed by cyclization (Bakthadoss & Murugan, 2009).
Core in Kinase Inhibitors
- The benzoxazepine core is a significant component in several kinase inhibitors, including mTOR inhibitors. It has been involved in process development for scalable synthesis of related compounds, demonstrating its importance in pharmaceutical synthesis (Naganathan et al., 2015).
Diastereoselective Preparation in Drug Synthesis
- The compound has been used in the diastereoselective preparation of drug-like tetrahydrobenzo[f][1,4]oxazepines. This method introduces diversity in the drug development process, allowing for the creation of multiple drug variants (Banfi et al., 2013).
Potential Anticonvulsant and Hypnotic Agent
- Derivatives of the compound, specifically 7-substituted-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-ones, have shown anticonvulsant activities in tests, with some compounds significantly increasing pentobarbital-induced sleep, indicating potential as hypnotic agents (Deng et al., 2011).
Application in Fungicidal Agents
- Novel derivatives of the compound have been synthesized and tested for fungicidal properties, showing moderate to high activities against several phytopathogenic fungi. This indicates its potential use in agricultural pest control (Yang et al., 2017).
Use in Neuroleptic Agents
- Derivatives of benzoxazepin, including those similar to the (R)-3-Amino-5-methyl variant, have been synthesized and evaluated for neuroleptic activity, highlighting its relevance in the development of treatments for neurological disorders (Bajaj et al., 2003).
Inhibitors in Cancer Treatment
- Certain derivatives have shown potential as selective inhibitors of PI3Kα, a protein implicated in tumor growth, indicating a role in the development of cancer treatments (Yin et al., 2015).
Properties
IUPAC Name |
(3R)-3-amino-5-methyl-2,3-dihydro-1,5-benzoxazepin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-12-8-4-2-3-5-9(8)14-6-7(11)10(12)13/h2-5,7H,6,11H2,1H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGQRJYAYYNVCJS-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OCC(C1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2OC[C@H](C1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.